Cas no 2138181-01-6 (rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis)

• Product Name: rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis
• CAS No: 2138181-01-6
• MF: C₈H₁₂F₃NO₂S
• MW: 243.246591567993
• CID: 4640858
• Update Time: 2025-07-17

rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis
• rel-(4aR,7aR)-4a-(Trifluoromethyl)octahydrothiopyrano[2,3-c]pyrrole 1,1-dioxide

• Inchi： 1S/C8H12F3NO2S/c9-8(10,11)7-2-1-3-15(13,14)6(7)4-12-5-7/h6,12H,1-5H2/t6-,7-/m0/s1
• InChI Key： OPHIIKVCMHAKIY-BQBZGAKWSA-N
• SMILES： N1C[C@@]2(C(F)(F)F)CCCS(=O)(=O)[C@@]2([H])C1

Additional information on rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis

Comprehensive Analysis of rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis (CAS No. 2138181-01-6)

The compound rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis (CAS No. 2138181-01-6) is a highly specialized molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the thiopyrano[2,3-c]pyrrole core, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in modern research, addressing common queries and trends in the field.

One of the most notable aspects of rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis is its stereochemistry. The cis configuration and the presence of the trifluoromethyl moiety enhance its binding affinity to biological targets, a feature increasingly sought after in drug discovery. Researchers are particularly interested in how such compounds interact with enzymes and receptors, given the growing demand for precision medicine and targeted therapies.

In recent years, the pharmaceutical industry has seen a surge in interest in fluorinated compounds due to their metabolic stability and bioavailability. The trifluoromethyl group in rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis aligns with this trend, making it a candidate for further investigation in drug development. Questions like "How does fluorination improve drug efficacy?" or "What are the latest advances in fluorinated pharmaceuticals?" are frequently searched, highlighting the relevance of this compound.

Another area of interest is the thiopyrano[2,3-c]pyrrole scaffold, which is known for its versatility in medicinal chemistry. This heterocyclic system is often explored for its potential in treating neurological disorders and inflammatory conditions. The combination of this scaffold with the trifluoromethyl group in rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis opens new avenues for research, particularly in the context of neurodegenerative diseases, a hot topic in current biomedical studies.

The synthesis and characterization of rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis also present intriguing challenges for organic chemists. Modern techniques such as asymmetric synthesis and computational modeling are often employed to optimize its production. Searches like "How to synthesize complex heterocycles?" or "What are the best methods for fluorination in organic chemistry?" reflect the broader curiosity surrounding such compounds.

Beyond pharmaceuticals, rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis may find applications in agrochemicals. The trifluoromethyl group is known to enhance the pesticidal activity of certain compounds, making this molecule a potential candidate for developing next-generation crop protection agents. With the increasing focus on sustainable agriculture, queries like "How can fluorinated compounds improve crop yields?" or "What are the environmental impacts of fluorinated agrochemicals?" are gaining traction.

In conclusion, rac-(4aR,7aR)-4a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione, cis (CAS No. 2138181-01-6) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional groups make it a valuable subject for research across multiple disciplines. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.